Cas no 1060193-18-1 (N-{1-(thiophen-2-yl)cyclopentylmethyl}-N'-(thiophen-2-yl)methylethanediamide)

N-{1-(thiophen-2-yl)cyclopentylmethyl}-N'-(thiophen-2-yl)methylethanediamide structure
1060193-18-1 structure
Product Name:N-{1-(thiophen-2-yl)cyclopentylmethyl}-N'-(thiophen-2-yl)methylethanediamide
CAS No:1060193-18-1
MF:C17H20N2O2S2
MW:348.482901573181
CID:6237287
PubChem ID:25882754
Update Time:2025-10-31

N-{1-(thiophen-2-yl)cyclopentylmethyl}-N'-(thiophen-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

    • N-{1-(thiophen-2-yl)cyclopentylmethyl}-N'-(thiophen-2-yl)methylethanediamide
    • AKOS024500743
    • 1060193-18-1
    • N'-[(1-thiophen-2-ylcyclopentyl)methyl]-N-(thiophen-2-ylmethyl)oxamide
    • F5223-0030
    • N1-((1-(thiophen-2-yl)cyclopentyl)methyl)-N2-(thiophen-2-ylmethyl)oxalamide
    • N-{[1-(thiophen-2-yl)cyclopentyl]methyl}-N'-[(thiophen-2-yl)methyl]ethanediamide
    • VU0637599-1
    • Inchi: 1S/C17H20N2O2S2/c20-15(18-11-13-5-3-9-22-13)16(21)19-12-17(7-1-2-8-17)14-6-4-10-23-14/h3-6,9-10H,1-2,7-8,11-12H2,(H,18,20)(H,19,21)
    • InChI Key: GWCCSDPBMHJNLP-UHFFFAOYSA-N
    • SMILES: S1C=CC=C1C1(CNC(C(NCC2=CC=CS2)=O)=O)CCCC1

Computed Properties

  • Exact Mass: 348.09662023g/mol
  • Monoisotopic Mass: 348.09662023g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 438
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 115Ų

N-{1-(thiophen-2-yl)cyclopentylmethyl}-N'-(thiophen-2-yl)methylethanediamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5223-0030-2μmol
N-{[1-(thiophen-2-yl)cyclopentyl]methyl}-N'-[(thiophen-2-yl)methyl]ethanediamide
1060193-18-1
2μmol
$57.0 2023-09-10
Life Chemicals
F5223-0030-1mg
N-{[1-(thiophen-2-yl)cyclopentyl]methyl}-N'-[(thiophen-2-yl)methyl]ethanediamide
1060193-18-1
1mg
$54.0 2023-09-10
Life Chemicals
F5223-0030-2mg
N-{[1-(thiophen-2-yl)cyclopentyl]methyl}-N'-[(thiophen-2-yl)methyl]ethanediamide
1060193-18-1
2mg
$59.0 2023-09-10
Life Chemicals
F5223-0030-3mg
N-{[1-(thiophen-2-yl)cyclopentyl]methyl}-N'-[(thiophen-2-yl)methyl]ethanediamide
1060193-18-1
3mg
$63.0 2023-09-10
Life Chemicals
F5223-0030-4mg
N-{[1-(thiophen-2-yl)cyclopentyl]methyl}-N'-[(thiophen-2-yl)methyl]ethanediamide
1060193-18-1
4mg
$66.0 2023-09-10

Additional information on N-{1-(thiophen-2-yl)cyclopentylmethyl}-N'-(thiophen-2-yl)methylethanediamide

Professional Introduction to N-{1-(thiophen-2-yl)cyclopentylmethyl}-N'-(thiophen-2-yl)methylethanediamide (CAS No. 1060193-18-1)

N-{1-(thiophen-2-yl)cyclopentylmethyl}-N'-(thiophen-2-yl)methylethanediamide, identified by its CAS number 1060193-18-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its dual thiophen-2-yl substituents, which contribute to its unique chemical properties and potential biological activities. The structural framework of this molecule, featuring a cyclopentylmethyl group and a methylethanediamide backbone, positions it as a promising candidate for further exploration in drug discovery and development.

The significance of this compound lies in its potential applications within the realm of medicinal chemistry. The presence of the thiophen-2-yl moiety is particularly noteworthy, as thiophene derivatives are widely recognized for their diverse biological activities. These activities range from antimicrobial and anti-inflammatory effects to more specialized applications such as the development of central nervous system (CNS) therapeutics. The cyclopentylmethyl group further enhances the molecular complexity, contributing to its binding affinity and selectivity towards specific biological targets.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for therapeutic purposes. Among these, thiophene-based molecules have emerged as particularly promising candidates due to their structural versatility and functional diversity. The compound N-{1-(thiophen-2-yl)cyclopentylmethyl}-N'-(thiophen-2-yl)methylethanediamide exemplifies this trend, showcasing a unique combination of structural features that make it an attractive subject for further investigation.

The pharmacological potential of this compound has been explored through various experimental approaches. Initial studies have suggested that it may exhibit inhibitory activity against certain enzymes and receptors involved in pathological processes. For instance, preliminary in vitro assays have indicated that it might interfere with the function of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation and pain mediation. Additionally, the dual thiophen-2-yl substituents could potentially enhance its ability to cross the blood-brain barrier, making it a candidate for treating CNS disorders.

The synthesis of N-{1-(thiophen-2-yl)cyclopentylmethyl}-N'-(thiophen-2-yl)methylethanediamide involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. Key steps include the formation of the cyclopentylmethyl group through Friedel-Crafts alkylation and the subsequent introduction of the methylethanediamide moiety via condensation reactions. The incorporation of the thiophen-2-yl groups is typically achieved through cross-coupling reactions such as Suzuki or Stille couplings, which allow for precise control over regioselectivity and yield.

The structural elucidation of this compound has been confirmed through advanced spectroscopic techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These methods provide detailed insights into its molecular structure, confirming the presence of all predicted functional groups and stereochemical configurations. Such detailed characterization is essential for understanding its reactivity and potential interactions with biological targets.

The potential therapeutic applications of N-{1-(thiophen-2-yl)cyclopentylmethyl}-N'-(thiophen-2-yl)methylethanediamide are further supported by computational studies that predict its binding affinity to various biological targets. Molecular docking simulations have been performed to assess its interactions with enzymes such as COX and LOX, as well as with receptors involved in neurotransmission. These simulations suggest that it may bind to these targets with high specificity, potentially leading to therapeutic efficacy with minimal side effects.

In conclusion, N-{1-(thiophen-2-yl)cyclopentylmethyl}-N'-(thiophen-2-yl)methylethanediamide represents a significant advancement in the field of medicinal chemistry. Its unique structural features, combined with preliminary evidence of biological activity, make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one hold great promise for addressing complex diseases and improving patient outcomes.

Recommended suppliers
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent